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Compound of Interest

Compound Name: 3-Ethyl-1-pentyn-3-ol

Cat. No.: B1294680 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-Ethyl-1-pentyn-3-ol (CAS No: 6285-06-9), tailored for researchers, scientists,

and drug development professionals. The following procedural guidance is designed to ensure

safe laboratory operations and environmental stewardship.

Hazard Identification and Key Data
3-Ethyl-1-pentyn-3-ol is a flammable liquid and requires careful handling to mitigate risks.[1]

The following table summarizes its key hazard and physical property data.
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Property Value Source

GHS Classification Flammable Liquid, Category 3

Signal Word Warning

Hazard Statement
H226: Flammable liquid and

vapor
[1]

Molecular Formula C7H12O [1]

Molecular Weight 112.17 g/mol [1]

Flash Point 37 °C (98.6 °F) - closed cup

Storage Class 3 - Flammable liquids

Incompatibilities

Strong oxidizing agents, strong

acids, strong reducing agents,

acid chlorides

[2][3][4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step protocols is mandatory for the safe handling of 3-
Ethyl-1-pentyn-3-ol.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of 3-Ethyl-1-pentyn-3-ol must be conducted in a well-ventilated

area, preferably within a chemical fume hood.[3][4] Use explosion-proof electrical,

ventilating, and lighting equipment.[3]

Personal Protective Equipment (PPE): The following PPE is required at all times:

Eye and Face Protection: Chemical splash goggles and a face shield are necessary to

protect against splashes.[5]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[5]

Gloves should be inspected for any signs of degradation or puncture before use and

disposed of after handling the chemical.[6]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory. For larger quantities or in case of potential for significant splashing, a

chemical-resistant apron should also be worn.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

a NIOSH-approved respirator with an organic vapor cartridge is required.[5]

Chemical Storage
Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[2][3]

Keep the container tightly closed.[2][3]

Ground and bond the container and receiving equipment to prevent static discharges.[3]

Store separately from incompatible materials such as strong oxidizing agents.[2][4]

General Handling and Use
Wash hands thoroughly after handling.[3]

Use non-sparking tools.[3]

Avoid contact with eyes, skin, and clothing.[3][4]

Avoid breathing vapors or mists.[3]

Do not eat, drink, or smoke in the work area.[7]

Spill and Emergency Procedures
Small Spills:

Remove all sources of ignition.[3][4]
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Ventilate the area.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health & Safety (EH&S) department.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[3][4]

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of

water for at least 15 minutes. Seek medical attention if irritation develops.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Ethyl-1-pentyn-3-ol and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed container.

The waste container should be compatible with the chemical and clearly labeled as

"Hazardous Waste" with the full chemical name.
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Waste Storage:

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Disposal:

Dispose of the contents and container in accordance with all local, state, and federal

regulations.[3]

Contact your institution's EH&S department or a licensed professional waste disposal

service for final disposal.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 3-Ethyl-1-pentyn-3-ol.
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Workflow for 3-Ethyl-1-pentyn-3-ol Handling and Disposal

Start: Receive Chemical

Store in a cool, dry, well-ventilated area away from ignition sources

Don Appropriate PPE:
- Chemical Goggles & Face Shield

- Flame-Resistant Lab Coat
- Chemical-Resistant Gloves

- Closed-toe Shoes

Handle in a Fume Hood
Use non-sparking tools

Spill Occurs?

Small Spill:
- Remove ignition sources
- Absorb with inert material

- Collect for disposal

Yes (Small)

Large Spill:
- Evacuate Area
- Contact EH&S

Yes (Large)

Complete Experimental Work

No

Collect Waste:
- Unused chemical

- Contaminated materials

End

Dispose of waste via EH&S or licensed contractor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 3-Ethyl-1-pentyn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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